Cas no 1316831-46-5 (4-Amino-3-(boc-amino)-tetrahydro-2H-pyran)
4-Amino-3-(boc-amino)-tetrahydro-2H-pyran Chemical and Physical Properties
Names and Identifiers
-
- 4-AMINO-3-(BOC-AMINO)-TETRAHYDRO-2H-PYRAN
- tert-Butyl (4-aminotetrahydro-2H-pyran-3-yl)carbamate
- tert-butyl N-(4-aminooxan-3-yl)carbamate
- SB44428
- (4-Amino-tetrahydro-pyran-3-yl)-carbamic acid tert-butyl ester
- SCHEMBL2309615
- AKOS027251321
- (3S,4S)-3-(Boc-amino)-4-aminotetrahydro-2H-pyran
- Carbamic acid, N-(4-aminotetrahydro-2H-pyran-3-yl)-, 1,1-dimethylethyl ester
- EN300-297656
- MFCD19105154
- SY346212
- (3R,4R)-N3-Boc-tetrahydro-2H-pyran-3,4-diamine
- tert-Butyl(4-aminotetrahydro-2H-pyran-3-yl)carbamate
- CS-0143509
- MFCD21607305
- AS-36267
- MFCD20502270
- FEECMUCDEXAFQK-UHFFFAOYSA-N
- SY206941
- 1316831-46-5
- 4-Amino-3-(boc-amino)-tetrahydro-2H-pyran
-
- MDL: MFCD21607305
- Inchi: 1S/C10H20N2O3/c1-10(2,3)15-9(13)12-8-6-14-5-4-7(8)11/h7-8H,4-6,11H2,1-3H3,(H,12,13)
- InChI Key: FEECMUCDEXAFQK-UHFFFAOYSA-N
- SMILES: O1CCC(C(C1)NC(=O)OC(C)(C)C)N
Computed Properties
- Exact Mass: 216.14739250g/mol
- Monoisotopic Mass: 216.14739250g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 73.6
4-Amino-3-(boc-amino)-tetrahydro-2H-pyran Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | XD0075-10g |
tert-Butyl (4-aminotetrahydro-2H-pyran-3-yl)carbamate |
1316831-46-5 | 95% | 10g |
$2367 | 2023-09-07 | |
| Chemenu | CM321945-1g |
tert-Butyl (4-aminotetrahydro-2H-pyran-3-yl)carbamate |
1316831-46-5 | 95% | 1g |
$1019 | 2021-08-18 | |
| TRC | A577823-2.5mg |
4-Amino-3-(boc-amino)-tetrahydro-2h-pyran |
1316831-46-5 | 2.5mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A577823-5mg |
4-Amino-3-(boc-amino)-tetrahydro-2h-pyran |
1316831-46-5 | 5mg |
$ 65.00 | 2022-06-08 | ||
| TRC | A577823-25mg |
4-Amino-3-(boc-amino)-tetrahydro-2h-pyran |
1316831-46-5 | 25mg |
$ 160.00 | 2022-06-08 | ||
| abcr | AB447176-250 mg |
4-Amino-3-(boc-amino)-tetrahydro-2H-pyran; . |
1316831-46-5 | 250MG |
€711.40 | 2023-07-18 | ||
| Chemenu | CM321945-250mg |
tert-Butyl (4-aminotetrahydro-2H-pyran-3-yl)carbamate |
1316831-46-5 | 95% | 250mg |
$619 | 2022-06-13 | |
| Chemenu | CM321945-1g |
tert-Butyl (4-aminotetrahydro-2H-pyran-3-yl)carbamate |
1316831-46-5 | 95% | 1g |
$920 | 2024-08-02 | |
| Alichem | A119001592-5g |
tert-Butyl (4-aminotetrahydro-2H-pyran-3-yl)carbamate |
1316831-46-5 | 95% | 5g |
2,842.14 USD | 2021-05-31 | |
| Alichem | A119001592-10g |
tert-Butyl (4-aminotetrahydro-2H-pyran-3-yl)carbamate |
1316831-46-5 | 95% | 10g |
4,502.40 USD | 2021-05-31 |
4-Amino-3-(boc-amino)-tetrahydro-2H-pyran Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 4-Amino-3-(boc-amino)-tetrahydro-2H-pyran
Introduction to 4-Amino-3-(boc-amino)-tetrahydro-2H-pyran (CAS No. 1316831-46-5) and Its Emerging Applications in Chemical Biology
The compound 4-Amino-3-(boc-amino)-tetrahydro-2H-pyran (CAS No. 1316831-46-5) represents a fascinating scaffold in the realm of chemical biology, characterized by its unique tetrahydropyran core and dual amino functionalities. This heterocyclic derivative has garnered significant attention due to its structural versatility and potential applications in drug discovery, catalysis, and synthetic chemistry. The presence of both an amino group at the 4-position and a protected amino group at the 3-position, further enhanced by the boc-amino moiety, makes it a valuable intermediate for constructing complex molecular architectures.
Recent advancements in medicinal chemistry have highlighted the importance of tetrahydropyran derivatives in developing bioactive molecules. The boc-amino (tert-butoxycarbonyl amino) group provides stability during synthetic transformations while allowing selective deprotection under mild conditions, making it an ideal choice for multi-step syntheses. This compound has been explored in various contexts, including the design of peptidomimetics and the development of novel enzyme inhibitors. Its ability to serve as a precursor for more complex scaffolds has positioned it as a key building block in modern synthetic strategies.
In the context of contemporary research, 4-Amino-3-(boc-amino)-tetrahydro-2H-pyran has been utilized in the synthesis of protease inhibitors, which are critical in treating a wide range of diseases, including cancer and infectious disorders. The tetrahydropyran ring mimics natural amino acid structures, enabling the design of molecules that can interact with biological targets with high specificity. For instance, studies have demonstrated its utility in generating peptidomimetics that disrupt protein-protein interactions, a strategy that has shown promise in preclinical trials for modulating inflammatory pathways.
The dual amino functionalities also make this compound a versatile intermediate for catalytic applications. Researchers have leveraged its reactivity to develop novel catalysts for asymmetric synthesis, where the precise control over stereochemistry is paramount. The boc-amino group can be selectively removed under acidic or basic conditions, allowing chemists to fine-tune reaction pathways without compromising the integrity of other functional groups. This flexibility has been exploited in the synthesis of chiral auxiliaries and ligands used in transition-metal-catalyzed reactions.
Another emerging area where 4-Amino-3-(boc-amino)-tetrahydro-2H-pyran (CAS No. 1316831-46-5) is making strides is in the field of material science. The tetrahydropyran core exhibits interesting electronic properties, making it a candidate for developing organic semiconductors and luminescent materials. Recent studies have shown that derivatives of this compound can be incorporated into polymer matrices to enhance charge transport properties, which is crucial for applications in organic electronics such as light-emitting diodes (OLEDs) and photovoltaic devices.
The compound’s structural motif also finds relevance in medicinal chemistry beyond protease inhibition. Its ability to adopt multiple conformations allows it to interact with diverse biological targets, including kinases and receptor proteins. For example, modifications of this scaffold have led to the discovery of small molecules that modulate signaling pathways implicated in neurodegenerative diseases like Alzheimer’s and Parkinson’s. The boc-amino group ensures that these early-stage intermediates remain stable during purification and characterization, facilitating their use in high-throughput screening campaigns.
The synthesis of 4-Amino-3-(boc-amino)-tetrahydro-2H-pyran itself presents an interesting challenge due to its strained tetrahydropyran ring system. However, recent methodological advances have made it more accessible than ever before. Catalytic hydrogenation techniques combined with protecting group strategies now allow for efficient preparation on both laboratory and industrial scales. This accessibility has spurred further exploration into its derivatives, with researchers increasingly focusing on optimizing synthetic routes to enhance yield and scalability.
In conclusion, 4-Amino-3-(boc-amino)-tetrahydro-2H-pyran (CAS No. 1316831-46-5) stands as a testament to the power of heterocyclic chemistry in addressing contemporary challenges in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable tool for synthetic chemists, while its potential applications across multiple disciplines underscore its significance as a research chemical. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play an increasingly pivotal role in shaping the future of chemical biology.
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